Cas no 857280-53-6 (1-Phenylazetidin-3-ol)

• Product Name: 1-Phenylazetidin-3-ol
• CAS No: 857280-53-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD22566181
• CID: 2111909
• PubChem ID: 22436526
• Update Time: 2025-07-23

1-Phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-Azetidinol
• 1-phenylazetidin-3-ol
• 3-Hydroxy-1-phenylazetidine hydrochloride
• 1-phenyl-azetidin-3-ol
• 3-Azetidinol, 1-phenyl-
• DAOXYMJNDJMGHK-UHFFFAOYSA-N
• SB20162
• FCH2513717
• PB37862
• AK175229
• 1-Phenyl-3-azetidinol (ACI)
• SCHEMBL2280578
• 857280-53-6
• AKOS025405103
• CS-0052409
• AS-51695
• P13302
• F2167-2688
• MFCD22566181
• DTXSID40625650
• SY099857
• EN300-196411
• DA-29105
• 1-Phenylazetidin-3-ol

• MDL： MFCD22566181
• Inchi： 1S/C9H11NO/c11-9-6-10(7-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
• InChI Key： DAOXYMJNDJMGHK-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 1-Phenylazetidin-3-ol

Comprehensive Overview of 1-Phenylazetidin-3-ol (CAS No. 857280-53-6): Properties, Applications, and Research Insights

1-Phenylazetidin-3-ol (CAS No. 857280-53-6) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This azetidine derivative features a phenyl group attached to a three-membered nitrogen-containing ring, making it a valuable scaffold for drug discovery and material science. Researchers and industry professionals frequently search for terms like "1-Phenylazetidin-3-ol synthesis", "CAS 857280-53-6 applications", and "azetidine derivatives in medicine", reflecting its growing relevance in modern chemistry.

The compound's unique structure contributes to its potential as a bioactive intermediate. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, aligning with the current focus on neurological disorders. Its hydrogen-bonding capacity and stereochemical properties make it particularly interesting for designing chiral catalysts and asymmetric synthesis routes. These attributes address the rising demand for enantioselective compounds in the pharmaceutical industry.

From a synthetic chemistry perspective, 857280-53-6 serves as a precursor for heterocyclic compound libraries, a hot topic in combinatorial chemistry and high-throughput screening. Its azetidine ring offers ring strain and conformational rigidity, properties increasingly sought after in fragment-based drug design. Laboratories optimizing green chemistry protocols also explore this compound due to its potential for atom-economical transformations.

Analytical characterization of 1-Phenylazetidin-3-ol typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. These techniques verify its molecular conformation and purity, critical for research reproducibility—a major concern in contemporary scientific publications. The compound's solubility profile (moderate in polar organic solvents) and thermal stability make it suitable for diverse reaction conditions.

In material science applications, 857280-53-6 demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs). This aligns with the surge in porous material research for gas storage and catalysis. Its phenyl-azetidine motif may contribute to novel photoactive materials, addressing the demand for organic electronic components in sustainable technologies.

Quality control protocols for 1-Phenylazetidin-3-ol emphasize HPLC purity analysis and residual solvent testing, reflecting the pharmaceutical industry's stringent standards. Storage recommendations typically suggest inert atmosphere protection at low temperatures to preserve its chemical integrity, a common query among laboratory technicians handling sensitive intermediates.

The environmental fate of azetidine derivatives like 857280-53-6 has become a research focus, particularly regarding biodegradation pathways and ecotoxicological profiles. These studies respond to increasing regulatory requirements for green chemistry metrics and benign-by-design approaches in chemical development.

Patent literature reveals growing interest in 1-Phenylazetidin-3-ol derivatives for kinase inhibition and GPCR modulation, targeting conditions from inflammation to metabolic disorders. This correlates with search trends for "small molecule modulators" and "protein-targeting therapeutics". The compound's privileged structure characteristics explain its frequent appearance in medicinal chemistry publications.

Scale-up considerations for CAS 857280-53-6 involve continuous flow chemistry optimizations and catalytic process intensification—topics dominating modern process chemistry discussions. Its multigram synthesis protocols often feature in method development papers, addressing the need for reproducible synthetic routes.

Emerging applications include using 1-Phenylazetidin-3-ol as a chiral auxiliary in asymmetric catalysis, particularly for C-C bond forming reactions. This positions the compound within the expanding field of organocatalysis, where researchers seek metal-free alternatives to traditional methods. Computational chemistry studies on its conformational dynamics also contribute to molecular modeling databases.

Safety assessments of 857280-53-6 focus on standard laboratory handling precautions rather than extreme hazards, making it accessible for academic and industrial use. This distinguishes it from more restrictive compounds while still requiring proper engineering controls and personal protective equipment during manipulation.

The global market for azetidine building blocks like 1-Phenylazetidin-3-ol reflects broader trends in custom synthesis and contract research. Suppliers frequently update their catalogs with derivatization services for this scaffold, responding to demand from drug discovery programs worldwide.

Future research directions may explore 1-Phenylazetidin-3-ol's potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), two rapidly advancing areas in chemical biology. Its balanced lipophilicity and hydrogen bonding capacity make it suitable for designing cell-permeable probes and targeted degraders.